N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C19H20N4O3S/c24-16-13-5-3-9-20-15(13)22-18(26)23(16)11-10-21-17(25)19(7-1-2-8-19)14-6-4-12-27-14/h3-6,9,12H,1-2,7-8,10-11H2,(H,21,25)(H,20,22,26)
• InChI Key: MCFLMADAZXMGFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCCN3C(=O)C4=C(NC3=O)N=CC=C4
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C19H20N4O3S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Transformations

Researchers have explored the synthesis and transformations of compounds related to N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide. For example, studies have focused on the preparation of ethyl vis- and trans-2-isothiocyanato-1-cyclopentanecarboxylates, which undergo further reactions to yield compounds with potential pharmacological activities. These synthetic pathways are critical for developing new therapeutic agents and understanding their molecular frameworks (Palkó et al., 2000).

Antimicrobial Activities

Another significant area of research is the antimicrobial evaluation of novel derivatives. For instance, compounds synthesized from 1,3-Di(thiophen-2-yl)prop-2-en-1-one have been assessed for their antimicrobial properties. These studies involve the synthesis of [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones, which show promising results against various microbial strains, highlighting their potential as antimicrobial agents (Gomha et al., 2018).

Heterocyclic Synthesis

The compound's structural motif serves as a cornerstone in heterocyclic synthesis, contributing to the development of new antibiotic and antibacterial drugs. Through various chemical reactions, researchers have synthesized a range of heterocyclic compounds showcasing potential biological activities, which underscores the versatility of such chemical frameworks in drug discovery (Ahmed, 2007).

Anticancer and Anti-inflammatory Agents

The synthesis and evaluation of pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents represent another critical application. These compounds are synthesized through various chemical reactions and evaluated for their biological activities, including their potential in cancer treatment and inflammation reduction, showcasing the therapeutic potential of such chemical entities (Rahmouni et al., 2016).